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Compound of Interest

Compound Name: Methyl 6-Acetoxyhexanoate

Cat. No.: B012942 Get Quote

For laboratory professionals engaged in research and development, the safe handling of

chemical reagents is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for Methyl 6-acetoxyhexanoate, ensuring the

well-being of personnel and the integrity of experimental work.

Personal Protective Equipment (PPE)
When handling Methyl 6-acetoxyhexanoate, a comprehensive approach to personal

protection is necessary to minimize exposure and ensure safety. The following PPE is

mandatory:
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PPE Category Item Specifications

Eye Protection Safety glasses or goggles

Should provide a complete

seal around the eyes to protect

against splashes. A face shield

is recommended for tasks with

a higher splash risk.[1][2]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.[1][2]

Gloves should be inspected for

integrity before each use and

changed if contaminated or

torn.[1][3]

Body Protection Laboratory coat

A standard, fully buttoned lab

coat should be worn to protect

skin and personal clothing

from spills.[1][4] For larger

quantities, a chemical-resistant

apron is advised.[1][5]

Respiratory Protection Not generally required

Use in a well-ventilated area. If

aerosols may be generated,

work within a chemical fume

hood.[6][7][8]

Footwear Closed-toe shoes
Prevents injuries from spills or

dropped objects.[7]

Operational Plan: Safe Handling Workflow
Adherence to a standardized workflow minimizes the risk of exposure and contamination. The

following steps outline the safe handling of Methyl 6-acetoxyhexanoate from receipt to

disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a tightly-closed container in a cool, dry, and well-ventilated area away from

incompatible substances and sources of ignition.[9]

Segregate from incompatible materials such as strong acids, bases, and oxidizing agents.

[10][11]

2. Handling:

Before use, review the Safety Data Sheet (SDS).[7][10]

Handle the chemical in a well-ventilated area, preferably within a chemical fume hood to

avoid inhalation of vapors.[6][7][8]

Wear the appropriate PPE as detailed in the table above.[3]

Avoid direct contact with skin, eyes, and clothing.[1][9]

Use designated tools and equipment for transferring the chemical.[7]

Keep containers tightly closed when not in use.[10]

3. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek medical attention.[1][9]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1] Remove

contaminated clothing.[9]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

aid.[9]

Spills: For small spills, absorb with an inert material and place it in a suitable disposal

container.[9] For larger spills, evacuate the area and follow emergency procedures. Prevent

the spill from entering drains.[9]

Disposal Plan
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Proper disposal of Methyl 6-acetoxyhexanoate and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Unused Methyl 6-acetoxyhexanoate should be treated as chemical

waste.[1] Do not dispose of it down the sink.[6][7]

Waste Containers: Collect waste in designated, properly labeled, and closed containers.[8]

Do not mix with other waste.

Contaminated Materials: Dispose of contaminated consumables (e.g., pipette tips, gloves) in

a designated solid chemical waste container.[5]

Regulations: All waste disposal must be in accordance with local, state, and federal

regulations.

Quantitative Data
Property Value

CAS Number 104954-58-7

Molecular Formula C₉H₁₆O₄

Molecular Weight 188.22 g/mol

Purity 98% (GC)

Data sourced from AK Scientific, Inc. Safety Data Sheet.[9] and ChemScene[12]

Safe Handling Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b012942?utm_src=pdf-body
https://www.benchchem.com/product/b012942?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mpeg5_t_butyl_ester.pdf
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://sdsmanager.com/us/sds-management-articles/safety-rules-in-chemical-laboratories/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acid_PEG12_NHS_ester.pdf
https://aksci.com/sds/6844AL_SDS.pdf
https://www.chemscene.com/104954-58-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving & Inspection

Storage
(Cool, Dry, Ventilated)

Preparation
(Review SDS, Don PPE)

Handling
(In Fume Hood)

Use in Experiment

Emergency Response
(Spill/Exposure)

Waste Collection
(Labeled Containers)

Decontamination
(Clean Work Area)

Disposal
(Follow Regulations)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 6-Acetoxyhexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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